![molecular formula C2H7NO3S B583183 Taurine-d4 CAS No. 342611-14-7](/img/structure/B583183.png)
Taurine-d4
Overview
Description
Taurine-d4 is the deuterium labeled analog of Taurine . Taurine, a sulphur-containing amino acid, is an organic osmolyte involved in cell volume regulation . It provides a substrate for the formation of bile salts and plays a role in the modulation of intracellular free calcium concentration .
Synthesis Analysis
Taurine synthesis involves the rate-limiting enzymes cysteine dioxygenase (CDO) and cysteine sulfinate decarboxylase (CSAD) . The major site for taurine biosynthesis is the liver, but it is also synthesized by other tissues like the brain, lungs, skeletal muscle, adipose tissue, and mammary glands to a lesser extent .Molecular Structure Analysis
The molecular structure of this compound is C2H7NO3S . It is one of the most abundant amino acids in the brain, retina, muscle tissue, and organs throughout the body .Chemical Reactions Analysis
Taurine’s influx and efflux are mainly mediated through the sodium/chloride-dependent taurine transporter, located on the plasma membrane . Taurine also has the ability to activate autophagy in adipocytes .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be found in databases like PubChem .Scientific Research Applications
Therapeutic Agent : Taurine has been recognized for its cytoprotective activity and shows promise in treating diseases of the muscle, central nervous system, and cardiovascular system. It's also effective against mitochondrial diseases like MELAS, and in treating metabolic and inflammatory diseases (Schaffer & Kim, 2018).
Diabetes Mellitus : Taurine has protective and therapeutic effects against type 1 and type 2 diabetes mellitus, helping to understand the molecular mechanisms underlying these conditions (Sirdah, 2015).
Cardiac Dysfunction in Muscular Dystrophy : In Duchenne muscular dystrophy models, long-term taurine treatment prevents cardiac dysfunction. This highlights its potential in therapeutic and nutraceutical applications for muscular diseases (Mele et al., 2019).
Neurological Disorders : Taurine demonstrates therapeutic potential against various neurological disorders, including neurodegenerative diseases, stroke, epilepsy, and diabetic neuropathy. It regulates processes like energy metabolism, gene expression, and calcium homeostasis (Jakaria et al., 2019).
Skeletal Muscle Function : Taurine is crucial for proper muscle functioning. Its regulation is altered in Duchenne Muscular Dystrophy (DMD), suggesting its potential as a supportive treatment for DMD (Merckx & De Paepe, 2022).
Bone Mineralization and Glucose Regulation : Taurine impacts bone mineralization and glucose homeostasis in type II diabetes, showing significant effects on osteocalcin and body weight (Shari et al., 2019).
Immunonutrition : Taurine plays a role in immunoregulation, influencing processes like membrane stabilization, antioxidation, and apoptosis modulation (Redmond et al., 1998).
Mitochondrial Health : Taurine supports mitochondrial function and protects against pathologies associated with mitochondrial defects, such as aging, metabolic syndrome, and cardiovascular diseases (Jong et al., 2021).
Mechanism of Action
Target of Action
Taurine-d4, an isotope labelled analog of Taurine , is one of the most abundant amino acids in several organs and has diverse biological activities . It plays a central role as a neurotransmitter, in maintaining the structural integrity of the membrane, in regulating calcium transport and homeostasis, as an osmolyte, as a neuromodulator and as a neuroprotectant .
Mode of Action
This compound interacts with its targets to exert multiple cellular functions. It serves as a substrate for the formation of bile salts, regulates cell volume, modulates intracellular calcium, and provides cytoprotection for the central nervous system . It also inhibits cell apoptosis by disrupting the mitochondrial pathway of cell death .
Biochemical Pathways
This compound is naturally derived from cysteine. Mammalian taurine synthesis occurs in the pancreas via the cysteine sulfinic acid pathway . In this pathway, cysteine is first oxidized to its sulfinic acid, catalyzed by the enzyme cysteine dioxygenase . Taurine exerts its neuroprotective functions against glutamate-induced excitotoxicity by reducing the glutamate-induced increase of intracellular calcium level, shifting the ratio of Bcl-2 and Bad in favor of cell survival, and reducing the ER stress .
Pharmacokinetics
The pharmacokinetics of this compound involves a two-compartment population model with zero-order endogenous formation, passive absorption, first-order kinetics distribution, and non-linear elimination with parallel Michaelis–Menten excretion and reabsorption processes . Undernutrition acts as a covariate reducing the Vmax of the active elimination process .
Result of Action
The molecular and cellular effects of this compound’s action are diverse. It has been associated with stress reactions, depression, autism, and psychosis . High urinary levels of this compound may be associated with these conditions, with symptoms including apathy, sleep changes, irritability, recklessness, poor concentration, aches and pains, and social withdrawal .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, this compound has the ability to mitigate oxidative stress by converting superoxide into taurine chloramine, and it achieves this indirectly through multiple mechanisms, notably involving the renin-angiotensin system . Furthermore, this compound deficiency may contribute to the development of goiter, a condition characterized by an enlarged thyroid gland .
Biochemical Analysis
Biochemical Properties
Taurine-d4 is involved in several biochemical reactions, primarily due to its role as an organic osmolyte and its involvement in cell volume regulation. It interacts with various enzymes and proteins, including cysteine dioxygenase and hypotaurine dehydrogenase, which are involved in its biosynthesis from cysteine . This compound also interacts with calcium-binding proteins, influencing intracellular calcium levels and modulating calcium-dependent processes . Additionally, it plays a role in the formation of bile salts by conjugating with bile acids .
Cellular Effects
This compound exerts significant effects on various cell types and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound has been shown to activate autophagy in adipocytes, which is a crucial process for cellular homeostasis and metabolism . It also affects the expression of genes involved in antioxidant defense, osmoregulation, and lipid metabolism . In neurons, this compound modulates neurotransmitter release and protects against excitotoxicity by regulating calcium homeostasis .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It binds to and modulates the activity of calcium channels, thereby influencing intracellular calcium levels . This compound also interacts with GABA receptors, enhancing their inhibitory effects and contributing to its neuroprotective properties . Additionally, it activates protein kinase C and other signaling molecules, leading to changes in gene expression and cellular responses . These interactions highlight the multifaceted role of this compound in cellular physiology.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can vary over time. Studies have shown that this compound is relatively stable and does not degrade quickly under standard laboratory conditions . Long-term exposure to this compound has been associated with sustained activation of autophagy and enhanced antioxidant defense in cells . The temporal dynamics of its effects may depend on the specific cellular context and experimental conditions.
Dosage Effects in Animal Models
The effects of this compound in animal models are dose-dependent. Low to moderate doses of this compound have been shown to exert beneficial effects, such as reducing hypertension and improving metabolic health . High doses may lead to adverse effects, including potential toxicity and disruption of normal cellular functions . It is essential to carefully titrate the dosage of this compound in experimental studies to balance its therapeutic benefits and potential risks.
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily related to its biosynthesis and degradation. It is synthesized from cysteine through the action of enzymes such as cysteine dioxygenase and hypotaurine dehydrogenase . This compound can also be converted into other metabolites, such as N-acetyltaurine, through enzymatic reactions . These metabolic pathways highlight the dynamic nature of this compound metabolism and its integration into broader biochemical networks.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The taurine transporter (TauT) plays a crucial role in the uptake and efflux of this compound across cell membranes . This transporter is regulated by various factors, including ionic environment and cellular signaling pathways . Once inside the cell, this compound can accumulate in specific compartments, such as the cytosol and mitochondria, where it exerts its physiological effects .
Subcellular Localization
This compound is localized in various subcellular compartments, including the cytosol, mitochondria, and plasma membrane . Its subcellular localization is influenced by targeting signals and post-translational modifications that direct it to specific organelles . For example, this compound can be transported into mitochondria, where it plays a role in regulating mitochondrial function and protecting against oxidative stress . Understanding the subcellular localization of this compound is essential for elucidating its precise mechanisms of action.
Properties
IUPAC Name |
2-amino-1,1,2,2-tetradeuterioethanesulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H7NO3S/c3-1-2-7(4,5)6/h1-3H2,(H,4,5,6)/i1D2,2D2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOAAWQZATWQOTB-LNLMKGTHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CS(=O)(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C([2H])([2H])S(=O)(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H7NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50678733 | |
Record name | 2-Amino(~2~H_4_)ethane-1-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50678733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
342611-14-7 | |
Record name | 2-Amino(~2~H_4_)ethane-1-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50678733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Taurine-1,1,2,2-d4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q1: What is Taurine-d4 and how is it used to study taurine biosynthesis?
A1: this compound, also known as [1,2-(2)H(2)]-taurine, is a stable isotope-labeled form of taurine. It contains two deuterium atoms (heavy hydrogen) instead of two hydrogen atoms in its structure. This isotopic substitution allows researchers to track the fate of this compound within a biological system.
Q2: What were the key findings of the research paper regarding this compound and taurine biosynthesis in dogs?
A2: The study utilized this compound to demonstrate that larger dog breeds (mongrels in this study) exhibited a significantly lower taurine biosynthesis rate compared to smaller breeds (beagles) when fed diets with similar sulfur amino acid content relative to metabolic body weight []. This finding suggests that larger dog breeds may be more susceptible to taurine deficiency, a nutritional problem linked to heart disease in dogs.
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